Cas no 1797729-54-4 (N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide
• CAS No: 1797729-54-4
• MF: C₂₀H₂₃N₇O₂
• MW: 393.442322969437
• CID: 6424480
• PubChem ID: 71810916
• Update Time: 2025-10-20

N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide
• 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(2-ethoxyphenyl)piperidine-3-carboxamide
• N-(2-ethoxyphenyl)-1-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide
• AKOS024569144
• 1797729-54-4
• F6456-1679

• Inchi： 1S/C20H23N7O2/c1-2-29-17-8-4-3-7-16(17)23-20(28)15-6-5-11-26(12-15)18-9-10-19(25-24-18)27-14-21-13-22-27/h3-4,7-10,13-15H,2,5-6,11-12H2,1H3,(H,23,28)
• InChI Key： SEADQAWGHSGXKO-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(N3C=NC=N3)C=C2)CCCC(C(NC2=CC=CC=C2OCC)=O)C1

Computed Properties

• Exact Mass: 393.19132300g/mol
• Monoisotopic Mass: 393.19132300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide

Comprehensive Overview of N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide (CAS 1797729-54-4)

N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide (CAS 1797729-54-4) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound combines a piperidine-3-carboxamide core with a pyridazine ring substituted by a 1,2,4-triazole moiety, offering a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of enzymatic pathways, given the prevalence of triazole and pyridazine derivatives in bioactive molecules.

In recent years, the demand for small-molecule therapeutics and agrochemical intermediates has surged, with a focus on compounds exhibiting high selectivity and low toxicity. N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide aligns with these trends, as its structure suggests potential applications in crop protection or disease-targeted therapies. The ethoxy phenyl group may enhance lipophilicity, improving membrane permeability—a critical factor in drug design. Computational studies of similar compounds highlight the importance of the triazole-pyridazine motif in binding to biological targets, making this compound a subject of ongoing structure-activity relationship (SAR) investigations.

The synthesis of CAS 1797729-54-4 typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a prerequisite for preclinical studies. Notably, the compound’s stability under physiological conditions is a key research focus, as degradation products could influence efficacy. Recent publications have explored derivatives of this scaffold for anti-inflammatory or antifungal properties, reflecting broader industry interest in multi-target agents.

From an industrial perspective, N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide is often discussed in the context of green chemistry and sustainable synthesis. Optimizing its production to reduce waste and energy consumption aligns with global ESG (Environmental, Social, and Governance) goals. Additionally, patent landscapes reveal competitive activity around pyridazine-triazole hybrids, underscoring their commercial potential. FAQs in scientific forums frequently address its solubility and formulation challenges, which are critical for translational research.

In conclusion, CAS 1797729-54-4 represents a promising candidate for further development, bridging gaps between medicinal chemistry and material science. Its adaptability to modular synthesis allows for rapid derivatization, catering to diverse applications from precision agriculture to biopharmaceuticals. As research progresses, this compound may emerge as a cornerstone in designing next-generation bioactive molecules with improved safety profiles.